Cas no 581102-27-4 (2-hydroxy-1,3-benzoxazole-5-carbaldehyde)

2-hydroxy-1,3-benzoxazole-5-carbaldehyde structure
581102-27-4 structure
Product Name:2-hydroxy-1,3-benzoxazole-5-carbaldehyde
CAS No:581102-27-4
MF:C8H5NO3
MW:163.130202054977
CID:2112398
PubChem ID:18452150
Update Time:2025-08-03

2-hydroxy-1,3-benzoxazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2,3-dihydro-2-oxo-5-Benzoxazolecarboxaldehyde
    • 2-Oxo-2,3-dihydro-benzooxazole-5-carbaldehyde
    • 2-Oxo-2,3-dihydrobenzo[d]oxazole-5-carbaldehyde
    • DYFWPMHZVHAXTO-UHFFFAOYSA-N
    • 2-Hydroxybenzo[d]oxazole-5-carboxaldehyde
    • 2-Oxo-2,3-dihydro-benzoxazole-5-carbaldehyde
    • 2-hydroxy-1,3-benzoxazole-5-carbaldehyde
    • MFCD01664150
    • BS-51183
    • SCHEMBL3774426
    • F71026
    • CS-0181160
    • DA-27416
    • SY322807
    • 2-oxo-3H-1,3-benzoxazole-5-carbaldehyde
    • 581102-27-4
    • Inchi: 1S/C8H5NO3/c10-4-5-1-2-7-6(3-5)9-8(11)12-7/h1-4H,(H,9,11)
    • InChI Key: DYFWPMHZVHAXTO-UHFFFAOYSA-N
    • SMILES: O1C(NC2C=C(C=O)C=CC1=2)=O

Computed Properties

  • Exact Mass: 163.026943022g/mol
  • Monoisotopic Mass: 163.026943022g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 55.4

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